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Compound of Interest

Compound Name: 5-Fluoroisobenzofuran-1(3H)-one

Cat. No.: B1317678 Get Quote

Technical Guide: 5-Fluoroisobenzofuran-1(3H)-
one
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data, properties, and

handling procedures for 5-Fluoroisobenzofuran-1(3H)-one (CAS No. 700-85-6). The

information is intended to support laboratory safety and inform research and development

activities.

Chemical Identification and Physical Properties
5-Fluoroisobenzofuran-1(3H)-one, also known as 5-fluorophthalide, is a fluorinated

heterocyclic organic compound.[1] It serves as a key intermediate in the synthesis of various

pharmaceutical compounds, particularly in the development of central nervous system agents

and serotonin reuptake inhibitors.[2] The fluorine substitution can enhance binding affinity and

metabolic stability in drug candidates.[2]

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 5-fluoro-2-benzofuran-1(3H)-one

Synonyms

5-Fluoro-1(3h)-isobenzofuranone, 5-

fluorophthalide, 5-Fluoro-1,3-

dihydroisobenzofuran-1-one[1]

CAS Number 700-85-6[1]

Molecular Formula C₈H₅FO₂[1]

Molecular Weight 152.12 g/mol [1][2]

InChI Key KKDJJBAMSYLYQS-UHFFFAOYSA-N[1]

Table 2: Physical and Chemical Properties

Property Value Source

Physical Form Solid[1]

Melting Point 118-119 °C

Boiling Point 322.686 °C at 760 mmHg[2]

Purity Typically ≥96%[1]

Hazard Identification and Safety Information
The compound is classified as harmful and an irritant. Appropriate personal protective

equipment (PPE) and handling procedures are mandatory.

Table 3: GHS Hazard Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://cymitquimica.com/products/IN-DA005FXL/5-fluoroisobenzofuran-13h-one/
https://cymitquimica.com/products/IN-DA005FXL/5-fluoroisobenzofuran-13h-one/
https://cymitquimica.com/products/IN-DA005FXL/5-fluoroisobenzofuran-13h-one/
https://cymitquimica.com/products/IN-DA005FXL/5-fluoroisobenzofuran-13h-one/
https://www.myskinrecipes.com/shop/en/neurological-intermediates/188102-5-fluoroisobenzofuran-13h-one.html
https://cymitquimica.com/products/IN-DA005FXL/5-fluoroisobenzofuran-13h-one/
https://cymitquimica.com/products/IN-DA005FXL/5-fluoroisobenzofuran-13h-one/
https://www.myskinrecipes.com/shop/en/neurological-intermediates/188102-5-fluoroisobenzofuran-13h-one.html
https://cymitquimica.com/products/IN-DA005FXL/5-fluoroisobenzofuran-13h-one/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Hazard Statement

Acute toxicity, Oral H302: Harmful if swallowed.

Skin corrosion/irritation H315: Causes skin irritation.

Serious eye damage/eye irritation H319: Causes serious eye irritation.

Specific target organ toxicity — single exposure

(Respiratory tract irritation)
H335: May cause respiratory irritation.

Pictogram:

GHS07 (Harmful/Irritant)

Signal Word: Warning

Precautionary Statements: Users should adhere to the following precautionary statements:

P261, P264, P270, P271, P280, P302+P352, P304+P340, P305+P351+P338, P330,

P362+P364, P403+P233, P405, P501.

Experimental Protocols & Handling
Detailed experimental protocols for the synthesis or toxicological evaluation of 5-
Fluoroisobenzofuran-1(3H)-one are not publicly available in standard safety data sheets. The

following sections outline general procedures for safe handling, storage, and emergency

response based on compiled MSDS information.

General Laboratory Handling Workflow
The following workflow should be observed when handling 5-Fluoroisobenzofuran-1(3H)-one
in a laboratory setting.
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General Handling Workflow for 5-Fluoroisobenzofuran-1(3H)-one

Preparation

Handling

Post-Handling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Fume Hood

Weigh Solid Material Carefully

Review SDS

Transfer to Reaction Vessel

Dissolve in Appropriate Solvent

Decontaminate Glassware & Surfaces

Dispose of Waste in Labeled Containers

Remove and Dispose of PPE Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General laboratory workflow for handling solid chemical reagents.
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Storage
Conditions: Store in a cool, dry, well-ventilated area.[2] Keep container tightly closed. Some

suppliers recommend storage at room temperature, while others suggest 2-8°C under a dry

seal.[2] An inert atmosphere is also recommended for storage.[3]

Incompatible Materials: Avoid strong oxidizing agents.

Personal Protective Equipment (PPE)
A detailed experimental protocol for PPE selection is not available. However, based on the

hazard classification, the following standard PPE is required:

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat. Ensure proper

glove removal technique.

Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH (US) or

CEN (EU) approved respirator. For nuisance exposures, a type P95 (US) or P1 (EU EN 143)

particle respirator is suitable. For higher-level protection, use type OV/AG/P99 (US) or

ABEK-P2 (EU EN 143) respirator cartridges.[4]

Emergency and First Aid Procedures
In case of exposure, follow the procedures outlined below.
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First Aid Procedures for 5-Fluoroisobenzofuran-1(3H)-one Exposure

Inhalation

Skin Contact

Eye Contact Ingestion

Exposure Event

Move to Fresh Air

Inhaled

Wash off with soap and plenty of water

On SkinRinse thoroughly with plenty of water for at least 15 minutes

In Eyes

Do NOT induce vomiting

Swallowed

If not breathing, give artificial respiration

Consult a Physician

General Advice:
Show safety data sheet to the doctor

Consult a Physician

Consult a Physician Rinse mouth with water

Consult a Physician

Click to download full resolution via product page

Caption: Flowchart of first aid measures following exposure.

Fire-Fighting and Accidental Release Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[4]

Hazardous Combustion Products: Carbon oxides and hydrogen fluoride.

Accidental Release:

Wear appropriate personal protective equipment.
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Avoid dust formation.

Sweep up and shovel the material.

Place in a suitable, closed container for disposal.

Do not let the product enter drains.[4]

Toxicological Information
Detailed toxicological studies for 5-Fluoroisobenzofuran-1(3H)-one are not extensively

documented in publicly available sources. The provided hazard statements indicate that the

substance is harmful if swallowed and causes skin, eye, and respiratory irritation. To the best of

current knowledge, the chemical, physical, and toxicological properties have not been

thoroughly investigated.[4] No component of this product at levels greater than or equal to

0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.[4]

Logical Relationship of Hazards
The hazards associated with this compound are interconnected, originating from its inherent

chemical reactivity and physical form.
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Logical Relationship of Chemical Hazards

5-Fluoroisobenzofuran-1(3H)-one
(Solid Powder)

Hazard Classifications

Potential Exposure Routes

Informs risk via

Adverse Health Effects

Leads to

Inhalation Oral Dermal Eye

Causes Causes Causes Causes

Click to download full resolution via product page

Caption: Interrelation of hazard classifications, exposure routes, and health effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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